N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C23H18ClN3O5/c1-3-31-21-8-6-14(11-19(21)27(29)30)22(28)25-16-7-9-20-18(12-16)26-23(32-20)15-5-4-13(2)17(24)10-15/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key: BFRMAUMZGBBJKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)C)Cl)[N+](=O)[O-]
• Molecular Formula: C23H18ClN3O5
• Molecular Weight: 451.9 g/mol

Description

N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide is a complex organic compound characterized by its unique structure, which includes a benzoxazole ring, a nitrobenzamide group, and a chloro-methylphenyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide typically involves multi-step organic reactions The process begins with the preparation of the benzoxazole ring, which is then functionalized with the chloro-methylphenyl group

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including batch and continuous flow processes. Optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, is crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas and palladium on carbon for reduction reactions, and nucleophiles such as amines for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group can yield an amine derivative, while substitution of the chloro group can produce a variety of functionalized benzoxazole compounds.

Scientific Research Applications

N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• **N-[2-(tert-butylsulfanyl)ethyl]-N~2~-(3-chloro-4-methylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• Nintedanib

Uniqueness

N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide is unique due to its combination of a benzoxazole ring with a nitrobenzamide group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.